Cas no 2228882-20-8 (5-(4,6-dichloropyrimidin-5-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(4,6-dichloropyrimidin-5-yl)-1,2-oxazol-4-amine
• CAS No: 2228882-20-8
• MF: C₇H₄Cl₂N₄O
• MW: 231.038858413696
• CID: 5927432
• PubChem ID: 165709353
• Update Time: 2025-06-12

5-(4,6-dichloropyrimidin-5-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4,6-dichloropyrimidin-5-yl)-1,2-oxazol-4-amine
• EN300-1984058
• 2228882-20-8

• Inchi： 1S/C7H4Cl2N4O/c8-6-4(7(9)12-2-11-6)5-3(10)1-13-14-5/h1-2H,10H2
• InChI Key： WKDLSQMKGPPSIG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C1=C(C=NO1)N

Computed Properties

• Exact Mass: 229.9762162g/mol
• Monoisotopic Mass: 229.9762162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 5-(4,6-dichloropyrimidin-5-yl)-1,2-oxazol-4-amine

Recent Advances in the Study of 5-(4,6-dichloropyrimidin-5-yl)-1,2-oxazol-4-amine (CAS: 2228882-20-8)

The compound 5-(4,6-dichloropyrimidin-5-yl)-1,2-oxazol-4-amine (CAS: 2228882-20-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyrimidine-oxazole scaffold, exhibits unique physicochemical properties that make it a promising candidate for targeting various biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and antimicrobial activity.

One of the key breakthroughs in the study of this compound is its role as a selective kinase inhibitor. Researchers have demonstrated that 5-(4,6-dichloropyrimidin-5-yl)-1,2-oxazol-4-amine can effectively modulate the activity of specific protein kinases involved in cancer progression. In vitro assays have shown potent inhibitory effects against a subset of tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anticancer therapeutics. Further structural modifications are being explored to enhance its selectivity and reduce off-target effects.

In addition to its kinase inhibitory properties, recent studies have highlighted the antimicrobial potential of this compound. Screening against a panel of bacterial and fungal pathogens revealed significant activity, particularly against drug-resistant strains. Mechanistic studies indicate that the compound disrupts cell wall biosynthesis and interferes with essential metabolic pathways in microbial cells. These results underscore its potential as a scaffold for developing new antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The synthesis of 5-(4,6-dichloropyrimidin-5-yl)-1,2-oxazol-4-amine has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles. For instance, a recent publication described a one-pot multicomponent reaction that significantly reduces the number of steps and minimizes waste generation. These advancements not only facilitate large-scale production but also align with the pharmaceutical industry's sustainability goals.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through prodrug strategies and formulation optimization. Additionally, toxicological evaluations are underway to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the progression of this compound from bench to bedside.

In conclusion, 5-(4,6-dichloropyrimidin-5-yl)-1,2-oxazol-4-amine (CAS: 2228882-20-8) represents a versatile and promising scaffold in medicinal chemistry. Its dual applications in oncology and infectious diseases, coupled with advances in synthetic methodologies, position it as a valuable candidate for further investigation. Future research should focus on overcoming translational barriers and exploring its potential in combination therapies. The ongoing studies underscore the importance of this compound in addressing unmet medical needs and advancing the field of chemical biology.